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Diundecyl Phthalate Diundecyl Phthalate Diundecyl phthalate is an oily colorless odorless liquid. Less dense than water. (USCG, 1999)
Brand Name: Vulcanchem
CAS No.: 3648-20-2
VCID: VC0032761
InChI: InChI=1S/C30H50O4/c1-3-5-7-9-11-13-15-17-21-25-33-29(31)27-23-19-20-24-28(27)30(32)34-26-22-18-16-14-12-10-8-6-4-2/h19-20,23-24H,3-18,21-22,25-26H2,1-2H3
SMILES: CCCCCCCCCCCOC(=O)C1=CC=CC=C1C(=O)OCCCCCCCCCCC
Molecular Formula: C30H50O4
Molecular Weight: 474.7 g/mol

Diundecyl Phthalate

CAS No.: 3648-20-2

Reference Standards

VCID: VC0032761

Molecular Formula: C30H50O4

Molecular Weight: 474.7 g/mol

Diundecyl Phthalate - 3648-20-2

CAS No. 3648-20-2
Product Name Diundecyl Phthalate
Molecular Formula C30H50O4
Molecular Weight 474.7 g/mol
IUPAC Name diundecyl benzene-1,2-dicarboxylate
Standard InChI InChI=1S/C30H50O4/c1-3-5-7-9-11-13-15-17-21-25-33-29(31)27-23-19-20-24-28(27)30(32)34-26-22-18-16-14-12-10-8-6-4-2/h19-20,23-24H,3-18,21-22,25-26H2,1-2H3
Standard InChIKey QQVHEQUEHCEAKS-UHFFFAOYSA-N
SMILES CCCCCCCCCCCOC(=O)C1=CC=CC=C1C(=O)OCCCCCCCCCCC
Canonical SMILES CCCCCCCCCCCOC(=O)C1=CC=CC=C1C(=O)OCCCCCCCCCCC
Colorform Crystals from ethanol
Density 0.955 g/cu m at 20 °C
Flash Point greater than 200 °F (NTP, 1992)
Melting Point 35.5 °C
Physical Description Diundecyl phthalate is an oily colorless odorless liquid. Less dense than water. (USCG, 1999)
Liquid; PelletsLargeCrystals
Description Diundecyl phthalate is an oily colorless odorless liquid. Less dense than water. (USCG, 1999)
Solubility Insoluble (<1 mg/ml at 70° F) (NTP, 1992)
In water, 1.11 mg/L at 20 °C
Synonyms Jayflex L 11P; Palatinol 11; Sansocizer DUP; 1,2-Benzenedicarboxylic Acid, Diundecyl Ester; Phthalic Acid Diundecyl Ester; Undecyl Alcohol Phthalate; Undecyl Alcohol Phthalate; Bis-diundecylphthalate; Bisoflex DUP; DUP; Di-n-undecyl Phthalate; Diplas
Vapor Pressure 1.22X10-9 mm Hg at 25 °C (est)
PubChem Compound 19283
Last Modified Nov 11 2021
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